Cas no 102908-68-9 ((3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine)

• Product Name: (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine
• CAS No: 102908-68-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD09800578
• CID: 125344
• PubChem ID: 10558958
• Update Time: 2025-10-25

(3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine
• 1-(3,4-Dihydro-2H-1,4-benzoxazin-2-yl)methanamine
• 2H-1,4-Benzoxazine-2-methanamine,3,4-dihydro-
• 3,4-dihydro-2H-1,4-benzoxazin-2-ylmethanamine
• 2-aminomethyl-3,4-dihydro-2H-1,4-benzoxazine
• 2H-1,4-Benzoxazine-2-methanamine,3,4-dihydro
• 3,4-Dihydro-2H-1,4-benzoxazine-2-methanamine
• W-204469
• IGINVTLDGILHIM-UHFFFAOYSA-N
• DTXSID90441665
• AKOS010394293
• AS-43358
• A23344
• BCP23764
• 2-aminomethyl-3,4-dihydro-2H-benzo[1,4]oxazine
• SCHEMBL2638179
• CEA90868
• FT-0730235
• MFCD09800578
• 102908-68-9
• DB-010821

• MDL： MFCD09800578
• Inchi： 1S/C9H12N2O/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7,11H,5-6,10H2
• InChI Key： IGINVTLDGILHIM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NCC1CN

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 312.178°C at 760 mmHg
• Flash Point: 142.6°C
• Refractive Index: 1.548
• PSA: 47.28000
• LogP: 1.65650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine

Introduction to (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine and Its Significance in Modern Chemical Research

(3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine, with the CAS number 102908-68-9, is a compound of significant interest in the field of chemical and biomedical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical development and synthetic chemistry.

The molecular structure of (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine incorporates a benzo[b][1,4]oxazine core, which is a fused ring system consisting of a benzene ring connected to an oxazine ring. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and functionalization.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzo[b][1,4]oxazine derivatives. The presence of the oxazine ring in (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine suggests that it may exhibit bioactivity similar to other oxazine-containing compounds, which have been reported to possess antimicrobial, anti-inflammatory, and even anticancer properties. These findings are particularly relevant in the context of developing novel therapeutic agents to combat emerging infectious diseases and chronic conditions.

One of the most compelling aspects of (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine is its potential as a building block for more complex molecules. The amine functional group at the 2-position of the benzo[b][1,4]oxazine ring provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications. For instance, this compound could be used to synthesize novel ligands for enzyme inhibition or to develop new materials with unique electronic characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine with greater accuracy. By leveraging machine learning algorithms and large datasets of known bioactive compounds, scientists can identify potential targets and optimize the structure for improved efficacy. This approach has already led to the discovery of several promising candidates for drug development.

The synthesis of (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine presents an interesting challenge due to its complex heterocyclic core. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodology have made it possible to access such compounds more efficiently. For example, transition metal-catalyzed reactions have been employed to streamline the construction of the benzo[b][1,4]oxazine framework.

In addition to its pharmaceutical applications, (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine has potential uses in materials science. The unique electronic properties of this compound make it a candidate for developing organic semiconductors or luminescent materials. Such materials are essential for next-generation electronic devices, including flexible displays and organic photovoltaics.

The study of derivatives of (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine is also providing valuable insights into the fundamental principles of molecular recognition and binding interactions. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain a deeper appreciation of how drugs function and how new therapeutic strategies can be developed.

As research continues to evolve, it is likely that new applications for (3,4-Dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanamine will emerge. The combination of its unique structural features and its potential as a scaffold for further chemical modifications makes this compound a promising candidate for future investigations. Whether in pharmaceuticals or materials science, the contributions of this molecule are poised to have a significant impact on multiple fields.